Cas no 139198-58-6 (Olean-12-ene-28,29-dioicacid, 23-hydroxy-3-(b-D-xylopyranosyloxy)-, (3b,4a,20b)- (9CI))

• Product Name: Olean-12-ene-28,29-dioicacid, 23-hydroxy-3-(b-D-xylopyranosyloxy)-, (3b,4a,20b)- (9CI)
• CAS No: 139198-58-6
• MF: C₃₅H₅₄O₁₀
• MW: 634.797272205353
• CID: 174318
• PubChem ID: 197402
• Update Time: 2025-04-19

Olean-12-ene-28,29-dioicacid, 23-hydroxy-3-(b-D-xylopyranosyloxy)-, (3b,4a,20b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-28,29-dioicacid, 23-hydroxy-3-(b-D-xylopyranosyloxy)-, (3b,4a,20b)- (9CI)
• (2R,4aR,6aR,6aS,6bR,9R,10S,12aR,14bR)-9-(hydroxymethyl)-2,6a,6b,9,12a-pentamethyl-10-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2,4a-dicarbox
• (3beta,5xi,18alpha)-23-hydroxy-3-(beta-D-xylopyranosyloxy)olean-12-ene-28,29-dioic acid
• 3-O-beta-D-Xylopyransoyl-esculenic acid
• Esculentoside O
• 23-Hydroxy-3-(pentopyranosyloxy)olean-12-ene-28,29-dioic acid
• (2R,4aR,6aR,6aS,6bR,9R,10S,12aR,14bR)-9-(hydroxymethyl)-2,6a,6b,9,12a-pentamethyl-10-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2,4a-dicarboxylic acid
• DTXSID80930391
• 139198-58-6

• Inchi： 1S/C35H54O10/c1-30(28(40)41)12-14-35(29(42)43)15-13-33(4)19(20(35)16-30)6-7-23-31(2)10-9-24(45-27-26(39)25(38)21(37)17-44-27)32(3,18-36)22(31)8-11-34(23,33)5/h6,20-27,36-39H,7-18H2,1-5H3,(H,40,41)(H,42,43)/t20-,21-,22?,23-,24+,25+,26-,27+,30-,31+,32+,33-,34-,35+/m1/s1
• InChI Key： MMUZCGDUYFPTGC-SVVMJXLASA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@](C(=O)O)(C)C[C@@H]5C4=CC[C@@H]32)[C@]1(C)CO

Computed Properties

• Exact Mass: 634.37169792g/mol
• Monoisotopic Mass: 634.37169792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 174Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids